3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile

• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 3-[1-(4-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C15H16N2O2/c1-11-4-6-12(7-5-11)17-10-2-3-13(15(17)19)14(18)8-9-16/h4-7,13H,2-3,8,10H2,1H3
• InChI Key: VNKXNBIHDQWOGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCCC(C2=O)C(=O)CC#N

Description

Chemical Structure: The compound features a piperidin-2-one ring substituted at the 3-position with a 4-methylphenyl group and a 3-oxopropanenitrile moiety. Molecular Formula: C₁₅H₁₆N₂O₂ . Molecular Weight: 256.30 g/mol . CAS Number: 2059927-05-6 . Limited commercial availability indicates its primary use in research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile typically involves the cyclization of appropriate precursors. One common method involves the reaction of 4-methylbenzaldehyde with piperidine derivatives under controlled conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the piperidine ring .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. This can include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions can be performed using hydrogenation or metal hydrides to reduce the nitrile group to an amine.

Substitution: The aromatic ring allows for electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂) with a palladium catalyst, sodium borohydride (NaBH₄)

Substitution: Nitrating agents (HNO₃/H₂SO₄), halogenating agents (Br₂, Cl₂)

Major Products

Oxidation: Introduction of hydroxyl or carboxyl groups

Reduction: Formation of primary or secondary amines

Substitution: Introduction of nitro or halogen groups on the aromatic ring

Scientific Research Applications

3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

The primary structural variations among analogs involve substituents on the aromatic ring and modifications to the piperidinone backbone. These changes influence molecular weight, electronic properties, and steric effects.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents on Aromatic Ring	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Notes
3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (Target)	4-Methyl	C₁₅H₁₆N₂O₂	256.30	2059927-05-6	Discontinued; research use only
3-[1-(4-Fluoro-3-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	4-Fluoro, 3-methyl	C₁₆H₁₅FN₂O₂	274.30	2060058-67-3	Higher MW due to fluorine substitution
3-[1-(2,3-Dimethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	2,3-Dimethyl	C₁₆H₁₈N₂O₂	270.33	Not provided	Increased steric bulk
3-[1-(2-Bromophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	2-Bromo	C₁₅H₁₅BrN₂O₂	335.20	2060020-54-2	Bromine enhances electrophilicity
3-[1-(2,4-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	2,4-Difluoro	C₁₅H₁₄F₂N₂O₂	292.29	2060000-05-5	Electron-withdrawing fluorine groups
3-oxo-3-[4-(2-phenylethyl)piperazin-1-yl]propanenitrile	Piperazine backbone	C₁₆H₂₀N₄O	284.36	717858-21-4	Piperazine instead of piperidinone

Implications of Structural Differences

• Steric Effects : Dimethyl substituents (e.g., 2,3-dimethylphenyl) introduce steric hindrance, which may reduce interaction with sterically sensitive targets .
• Piperazine vs. Piperidinone: Replacement of the piperidinone with a piperazine ring (as in CAS 717858-21-4) alters hydrogen-bonding capacity and solubility .

Research and Application Gaps

• Biological Data: No direct evidence of biological activity is provided in the literature, though nitrile-containing compounds often exhibit protease inhibition or kinase modulation.

Biological Activity

3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is a novel organic compound that has garnered attention due to its unique structural features and potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological properties, and relevant case studies.

The molecular formula of 3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is $C_{15}H_{16}N_{2}O_{3}$ with a molecular weight of 272.30 g/mol. The compound features a piperidinyl group, an oxopropanenitrile moiety, and a para-methylphenyl substituent, which contribute to its biological interactions.

Property	Value
Molecular Formula	C15H16N2O3
Molecular Weight	272.30 g/mol
IUPAC Name	3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile
InChI	InChI=1S/C15H16N2O3/c1-20-12-6-4-11(5-7-12)17-10-2-3-13(15(17)19)14(18)8-9-16/h4-7,13H,2-3,8,10H2,1H3

The biological activity of this compound is primarily attributed to its ability to interact with various cellular targets, including enzymes and receptors involved in critical biochemical pathways. Preliminary studies suggest that it may induce apoptosis in cancer cells by modulating the expression of pro-apoptotic and anti-apoptotic proteins.

Antitumor Activity

Recent research indicates that compounds structurally similar to 3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile exhibit significant antitumor properties. For instance, a related compound, IMB-1406, demonstrated potent activity against several cancer cell lines with IC50 values ranging from 6.92 to 8.99 μM . The mechanism involved cell cycle arrest at the S phase and activation of caspase pathways leading to apoptosis.

Table 1: In Vitro Antitumor Activity Comparison

Cell Line	Inhibition Rate (%)	IC50 (μM)
A549	100.07	8.99
HepG2	99.98	6.92
DU145	99.93	7.89
MCF7	100.39	8.26

Study on Apoptosis Induction

A study focusing on the apoptosis-inducing effects of related compounds revealed that treatment with these compounds led to significant changes in mitochondrial membrane potential and upregulation of pro-apoptotic proteins like Bax while downregulating Bcl-2 . This highlights the potential of 3-[1-(4-Methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile in cancer therapy through targeted apoptosis mechanisms.